molecular formula C6H11ClN2O B6209437 3,6-diazabicyclo[3.2.1]octan-7-one hydrochloride CAS No. 2613384-21-5

3,6-diazabicyclo[3.2.1]octan-7-one hydrochloride

Cat. No. B6209437
CAS RN: 2613384-21-5
M. Wt: 162.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,6-diazabicyclo[3.2.1]octan-7-one hydrochloride is a chemical compound with the CAS Number: 2613384-21-5 . It has a molecular weight of 162.62 . The IUPAC name for this compound is (1R,5S)-3,6-diazabicyclo[3.2.1]octan-7-one hydrochloride .


Synthesis Analysis

The synthesis of similar compounds involves catalytic hydrogenation, accompanied with spontaneous cyclization . A stereoselective synthesis of Zidebactam, a related compound, has been reported. This involves the preparation of the stable sodium salt of (2S,5R)-6-benzyloxy-7-oxo-1,6-diaza-bicyclo[3.2.1]-octane-2-carboxylic acid and the chirally pure side chain, N-Boc-®-(-)-ethyl nipecotate hydrazide via chiral resolution .


Molecular Structure Analysis

The InChI code for this compound is 1S/C6H10N2O.ClH/c9-6-4-1-5(8-6)3-7-2-4;/h4-5,7H,1-3H2,(H,8,9);1H . This indicates the presence of a chlorine atom, which is part of the hydrochloride group, and a bicyclic structure containing nitrogen atoms.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word “Warning”. Hazard statements include H302, H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .

Future Directions

The 8-azabicyclo[3.2.1]octane scaffold, which is similar to the structure of 3,6-diazabicyclo[3.2.1]octan-7-one, is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities . As a consequence, research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide . Future research may focus on the development of new synthetic methodologies, flow chemistry, biomass valorization, synthesis of bioactive molecules, and total synthesis .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3,6-diazabicyclo[3.2.1]octan-7-one hydrochloride involves the reaction of 2-pyrrolidinone with ethylenediamine followed by cyclization to form the desired compound.", "Starting Materials": [ "2-pyrrolidinone", "ethylenediamine", "hydrochloric acid", "sodium hydroxide", "diethyl ether" ], "Reaction": [ "Step 1: Dissolve 2-pyrrolidinone in diethyl ether and add ethylenediamine dropwise with stirring.", "Step 2: Add hydrochloric acid to the reaction mixture to form the hydrochloride salt of the intermediate product.", "Step 3: Cyclize the intermediate product by adding sodium hydroxide to the reaction mixture and heating at reflux for several hours.", "Step 4: Cool the reaction mixture and extract the desired product with diethyl ether.", "Step 5: Purify the product by recrystallization from a suitable solvent." ] }

CAS RN

2613384-21-5

Product Name

3,6-diazabicyclo[3.2.1]octan-7-one hydrochloride

Molecular Formula

C6H11ClN2O

Molecular Weight

162.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.